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Compound of Interest

Compound Name: 4-Chloro-2-iodo-1-nitrobenzene
CAS No.: 160938-18-1
Cat. No.: B066092
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available and predicted
spectroscopic data for the compound 4-Chloro-2-iodo-1-nitrobenzene. Due to the limited
availability of public experimental spectra for this specific molecule, this document combines
existing computational data with predicted values based on the analysis of structurally similar
compounds. Detailed experimental protocols for acquiring nuclear magnetic resonance (NMR),
infrared (IR), and mass spectrometry (MS) data are also presented to facilitate further research
and characterization.

Compound Identification
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Property Value

IUPAC Name 4-Chloro-2-iodo-1-nitrobenzene
CAS Number 160938-18-1, 5446-05-9
Molecular Formula CeH3CIINO2

Molecular Weight 283.45 g/mol

Chemical Structure O=N(=0)clccc(Clyccll

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

Experimental NMR data for 4-Chloro-2-iodo-1-nitrobenzene is not readily available in public
databases. The following tables present predicted *H and 3C NMR chemical shifts. These
predictions are based on established substituent effects on the benzene ring and analysis of
similar compounds. The actual experimental values may vary.

Table 1: Predicted *H NMR Spectroscopic Data

Predicted Chemical Shift

Proton Multiplicity
(5, ppm)

H-3 7.8-8.2 d

H-5 75-7.8 dd

H-6 7.9-8.3 d

Predictions are relative to TMS (d 0.00) and are based on the additive effects of the chloro,
iodo, and nitro substituents on the aromatic ring.

Table 2: Predicted 3C NMR Spectroscopic Data
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Carbon Predicted Chemical Shift (8, ppm)
C-1 148 - 152

C-2 90 - 95

C-3 130 - 135

C-14 138 - 142

C-5 125-130

C-6 122 - 127

Predictions are relative to TMS (4 0.00). The carbon attached to the nitro group (C-1) is

expected to be the most deshielded, while the carbon bearing the iodo group (C-2) will be

significantly shielded (ipso-effect).

Infrared (IR) Spectroscopy

A computed vapor phase IR spectrum is available for 4-Chloro-2-iodo-1-nitrobenzene. The

following table summarizes the key predicted vibrational frequencies.

Table 3: Predicted FT-IR Spectroscopic Data

Wavenumber (cm~?) Intensity Assignment

1590 - 1610 Medium Aromatic C=C stretch
1520 - 1540 Strong Asymmetric NO2 stretch
1340 - 1360 Strong Symmetric NOz2 stretch
1090 - 1110 Medium C-Cl stretch

800 - 850 Strong C-H out-of-plane bending
650 - 680 Medium C-I stretch

Data is based on a computed vapor phase IR spectrum.[1]
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Mass Spectrometry (MS)

Experimental mass spectrometry data for 4-Chloro-2-iodo-1-nitrobenzene is not publicly
available. The following table outlines the predicted major fragments based on the structure of
the molecule and common fragmentation patterns of halogenated nitroaromatic compounds.

Table 4: Predicted Mass Spectrometry Data (Electron lonization)

m/z Predicted Fragment Notes

Molecular ion peak, showing
283/285 [M]* the characteristic 3:1 isotopic

pattern for one chlorine atom.

253/255 [M-NOJ* Loss of nitric oxide.
237/239 [M-NO2]* Loss of the nitro group.
156 [M-I]* Loss of the iodine atom.
127 [+ lodine cation.

111/113 [CeHsCI)F Chlorophenyl fragment.

Experimental Protocols

The following are generalized experimental protocols for obtaining spectroscopic data for
halogenated nitroaromatic compounds.

NMR Spectroscopy

o Sample Preparation: Dissolve 10-20 mg of 4-Chloro-2-iodo-1-nitrobenzene in
approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCIs, DMSO-ds). The solvent
should be chosen based on the solubility of the compound and its compatibility with the NMR
experiment.

 Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

e 1H NMR Acquisition:
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o Acquire a standard one-dimensional proton spectrum.

o Typical parameters: spectral width of 12-15 ppm, relaxation delay of 1-2 seconds, 16-32
scans.

o Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

13C NMR Acquisition:
o Acquire a proton-decoupled carbon spectrum.

o Typical parameters: spectral width of 200-220 ppm, relaxation delay of 2-5 seconds, 1024
or more scans to achieve adequate signal-to-noise.

o Reference the spectrum to the solvent peak.

IR Spectroscopy

Sample Preparation:

o KBr Pellet: Mix a small amount of the solid sample (1-2 mg) with approximately 100-200
mg of dry potassium bromide (KBr). Grind the mixture to a fine powder and press it into a
transparent pellet using a hydraulic press.

o ATR (Attenuated Total Reflectance): Place a small amount of the solid sample directly on
the ATR crystal.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

o Record a background spectrum of the empty sample compartment (or clean ATR crystal).
o Place the sample in the beam path and record the sample spectrum.

o Typically, 16-32 scans are co-added at a resolution of 4 cm~1. The final spectrum is
reported in terms of transmittance or absorbance versus wavenumber (cm™2).
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Mass Spectrometry

Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via
a suitable inlet system, such as direct infusion or after separation by gas chromatography
(GC) or liquid chromatography (LC).

lonization:

o Electron lonization (El): Suitable for volatile and thermally stable compounds. Typically
performed at 70 eV.

o Electrospray lonization (ESI): A softer ionization technique suitable for less volatile
compounds, often used with LC-MS.

Mass Analysis: Use a mass analyzer (e.g., quadrupole, time-of-flight) to separate the ions
based on their mass-to-charge ratio (m/z).

Data Acquisition: Acquire a full scan mass spectrum to identify the molecular ion and major
fragment ions. High-resolution mass spectrometry can be used to determine the exact mass
and elemental composition of the ions.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a logical workflow for the spectroscopic identification and

characterization of an unknown substituted aromatic compound like 4-Chloro-2-iodo-1-

nitrobenzene.
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Detailed Structural Elucidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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